Cas no 2411324-33-7 ((2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide)

• Product Name: (2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide
• CAS No: 2411324-33-7
• MF: C₁₆H₂₃ClN₂O
• MW: 294.819623231888
• CID: 5356839
• PubChem ID: 146100912
• Update Time: 2025-07-23

(2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952171994
• (E)-N-[2-(4-Chlorophenyl)-2-methylpropyl]-4-(dimethylamino)but-2-enamide
• (2E)-N-[2-(4-chlorophenyl)-2-methylpropyl]-4-(dimethylamino)but-2-enamide
• (2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C16H23ClN2O/c1-16(2,13-7-9-14(17)10-8-13)12-18-15(20)6-5-11-19(3)4/h5-10H,11-12H2,1-4H3,(H,18,20)/b6-5+
• InChI Key： NDAZXJRHVLSEND-AATRIKPKSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)CNC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• XLogP3: 3.3
• Topological Polar Surface Area: 32.299

Additional information on (2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide

Introduction to (2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide (CAS No. 2411324-33-7)

(2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2411324-33-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, including its amide and enamine functionalities, contribute to its potential as a lead molecule in the design of novel therapeutic agents.

The molecular structure of (2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide consists of a substituted benzene ring connected to an amide group, which is further linked to an enamine moiety. The presence of the 4-chlorophenyl substituent and the dimethylamino group enhances its pharmacological profile by introducing both lipophilic and hydrophilic interactions, which are crucial for membrane permeability and binding affinity. This balance makes the compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in various diseases. The amide and enamine functionalities in (2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide suggest potential interactions with biological targets such as kinases, proteases, and ion channels. These interactions are critical for modulating cellular processes and have been extensively studied in the context of cancer therapy, neurodegenerative diseases, and inflammatory conditions.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, the presence of a chlorophenyl group is a common feature in many pharmacologically active compounds, including certain antiviral and anticancer agents. The dimethylamino group further enhances the compound's potential by providing a positive charge that can interact with negatively charged biological targets. This dual functionality makes (2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide a versatile scaffold for medicinal chemists to explore.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the amide bond, followed by the introduction of the enamine functionality. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to optimize these steps, resulting in more efficient and sustainable synthetic routes.

Evaluation of the biological activity of (2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit the activity of specific enzymes relevant to disease pathways. For example, preliminary data suggest that this compound may interfere with the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. Additionally, its interaction with other targets such as protease enzymes has been observed, indicating potential applications in anti-inflammatory therapies.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies have shown that (2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide exhibits favorable solubility characteristics and moderate bioavailability in animal models. These findings are encouraging and suggest that further optimization could enhance its therapeutic potential.

The development of novel therapeutic agents often involves iterative cycles of synthesis, testing, and optimization. The unique structural features of (2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide, combined with its promising biological activity, make it an excellent candidate for further exploration. Medicinal chemists are currently working on derivatives of this compound with the aim of improving its potency, selectivity, and pharmacokinetic properties.

The impact of computational methods on drug discovery cannot be overstated. Advanced computational tools such as molecular modeling and virtual screening have been instrumental in identifying promising candidates like (2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide. These methods allow researchers to predict how a molecule will interact with biological targets before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process and reduced costs associated with traditional trial-and-error methods.

In conclusion, (2E)-N-2-(4-chlorophenyl)-2-methylpropyl-4-(dimethylamino)but-2-enamide (CAS No. 2411324-33-7) represents a significant advancement in pharmaceutical research. Its unique structural features, combined with promising biological activity and favorable pharmacokinetic properties, make it a valuable candidate for further development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in the discovery and development of novel treatments for various diseases.